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Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of bromopicrin, tailored for researchers, scientists, and drug development professionals.

Given its hazardous nature, all procedures must be conducted in strict accordance with

institutional safety protocols and local regulations.

Immediate Safety and Handling Precautions
Bromopicrin is a highly hazardous substance requiring stringent safety measures. It is

severely irritating to the skin, eyes, and respiratory tract.[1][2][3] In vapor form, it is highly toxic

if ingested or inhaled.[4] Crucially, bromopicrin is an explosive, particularly when heated, and

can decompose with explosive violence.[1][2][4] When heated to decomposition, it emits highly

toxic fumes of bromide and nitrogen oxides (NOx).[4]

Always handle bromopicrin in a certified chemical fume hood, wearing appropriate Personal

Protective Equipment (PPE), including:

Chemical-resistant gloves (e.g., nitrile, neoprene)

Safety goggles and a face shield

A lab coat and closed-toe shoes

In some situations, respiratory protection may be necessary; consult your institution's safety

officer.
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In the event of a small spill, immediate and careful action is required.

Experimental Protocol for Small Spill Cleanup:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Remove Ignition Sources: Immediately extinguish all nearby flames and turn off spark-

producing equipment.[1][2]

Ventilate: Ensure the chemical fume hood is operating correctly to ventilate the area.

Absorb the Spill: Use absorbent paper or a spill pillow to carefully absorb the spilled liquid.[1]

[2] Do not use combustible materials like paper towels if there is a risk of ignition. Avoid

cellulose-based absorbents as they may be incompatible.[1]

Package Contaminated Materials: Place all used absorbent materials and any contaminated

items (e.g., gloves, disposable lab coat sleeves) into a heavy-duty, vapor-tight plastic bag.[1]

[2] Seal the bag securely.

Decontaminate Surfaces: Wipe the spill area with a 60-70% ethanol solution, followed by a

thorough wash with soap and water.[1][2]

Label and Dispose: Clearly label the sealed bag as "Hazardous Waste: Bromopicrin
Contaminated Debris" and arrange for its disposal through your institution's hazardous waste

management program.

Formal Disposal Procedure for Unused or Waste
Bromopicrin
Due to its high toxicity and explosive potential, chemical neutralization of bromopicrin should

not be attempted by untrained personnel. The standard and safest procedure is to arrange for

disposal via a licensed hazardous waste contractor.

Procedural Steps for Disposal:

Do Not Attempt Neutralization: Do not mix bromopicrin with other chemicals in an attempt

to neutralize it. It is incompatible with oxidizing agents and its decomposition is highly
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exothermic and potentially explosive.[1][2][5][6]

Maintain Original Container: Whenever possible, leave the waste bromopicrin in its original,

clearly labeled container. Ensure the container is in good condition and the lid is sealed

tightly.

Labeling: If the original label is damaged or if the material is in a secondary container, create

a new "Hazardous Waste" label. The label must include:

The full chemical name: "Bromopicrin" or "Tribromonitromethane".

The words "Hazardous Waste".

Clear hazard identification: "Toxic," "Oxidizer," and "Explosive Hazard."

The approximate quantity of waste.

Segregation and Storage: Store the waste container in a designated, secure hazardous

waste accumulation area. This area should be cool, dry, and away from light, heat sources,

and incompatible materials.[1]

Arrange for Pickup: Contact your institution’s Environmental Health and Safety (EHS)

department or designated waste management provider to schedule a pickup for the

hazardous waste. Follow all internal procedures for waste manifest and hand-off.

Data Presentation: Bromopicrin Hazard Summary
The following table summarizes key quantitative data related to the safe handling and disposal

of bromopicrin.
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Property Value
Significance for
Disposal

Reference(s)

Chemical Formula CBr₃NO₂

Identifies the

elemental

composition.

[4]

Molecular Weight 297.75 g/mol

Relevant for inventory

and waste manifest

documentation.

[1]

Physical State
Oily liquid or prismatic

crystals

Affects handling

procedures; can exist

in two phases at room

temperature.

[2][3]

Density
2.793 g/cm³ at 20°C

(68°F)

It is significantly

denser than water and

will sink.[1][2]

[1][2]

Boiling Point
89-90°C (192-194°F)

at 20 mmHg

Low boiling point

indicates significant

vapor pressure;

handle in a fume

hood.

[1][6]

Melting Point 10.2°C (50.4°F)
May be solid in cool

storage conditions.
[1][2]

Water Solubility
< 1 mg/mL (practically

insoluble)

Do not dispose of

down the drain. It will

not dilute and can

contaminate water

systems.

[1][2]

Heat of

Decomposition
~1700 Joules/gram

Indicates a highly

exothermic and

potentially explosive

decomposition. Avoid

heating.

[5][6]
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Mandatory Visualization: Bromopicrin Disposal
Workflow
The following diagram illustrates the logical workflow for the safe management and disposal of

bromopicrin waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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